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Compound of Interest

Compound Name: N-(1-Phenylethyl)propanamide

CAS No.: 6283-03-0

Cat. No.: B14163904

Get Quote

Executive Summary
N-(1-Phenylethyl)propanamide (C₁₁H₁₅NO, MW 177.24) is a secondary amide frequently

encountered as a chiral intermediate in pharmaceutical synthesis or as a derivatized amine in

metabolic studies. In drug development, the critical analytical challenge is distinguishing this

compound from its regioisomers (e.g., N-benzylbutyramide or N-propylbenzamide) which share

the exact molecular mass (177 Da) but possess distinct pharmacological profiles.

This guide evaluates the fragmentation performance of N-(1-Phenylethyl)propanamide under

Electron Ionization (EI) and Electrospray Ionization (ESI), establishing a validated workflow for

its unambiguous identification.

Key Technical Findings
Primary Diagnostic: The compound exhibits a signature base peak at m/z 105 (α-phenylethyl

cation), distinguishing it from N-benzyl isomers (base peak m/z 91).

Secondary Diagnostic: A characteristic m/z 162 peak (M–15) confirms the branched benzylic

structure, a feature absent in linear isomers.
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Methodology: EI provides superior structural fingerprinting compared to ESI, which is limited

to molecular weight confirmation ([M+H]⁺ 178) unless coupled with MS/MS.

Structural Context & Theoretical Basis
To interpret the fragmentation pattern, we must analyze the bond dissociation energies (BDE)

inherent to the molecule's structure.

Structure:

Lability: The molecule contains two "trigger" points for fragmentation:

The Benzylic C–N Bond: Susceptible to heterolytic cleavage due to the stability of the

resulting carbocation.

The Chiral Center (α-Carbon): The methyl group attached to the benzylic carbon is prone

to radical loss.

The "Alternatives": Isomeric Interferences
In a high-throughput screening context, the "alternatives" are structural isomers that co-elute or

have identical parent masses.

Compound Structure Key Structural Difference

N-(1-Phenylethyl)propanamide Ph-CH(Me)-NH-CO-Et Branched benzylic amine

N-Benzylbutyramide Ph-CH₂-NH-CO-Pr Linear benzylic amine

N-Propylbenzamide Ph-CO-NH-Pr
Aromatic amide (Benzoyl

group)

Comparative Analysis: Fragmentation Performance
Scenario A: Isomeric Differentiation (EI-MS)
This section compares the fragmentation "fingerprint" of the target against its closest isomer, N-

benzylbutyramide.
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1. The Target: N-(1-Phenylethyl)propanamide
Base Peak (m/z 105): The dominant pathway is the inductive cleavage of the C–N bond,

driven by the formation of the resonance-stabilized 1-phenylethyl cation.

Mechanism:[1][2]

Diagnostic Peak (m/z 162): Loss of the methyl radical from the chiral center. This [M–15]⁺

peak is specific to the branched structure.

Mechanism:[1][2]

Acylium Ion (m/z 57): Cleavage alpha to the carbonyl yields the propionyl ion (

).

2. The Alternative: N-Benzylbutyramide
Base Peak (m/z 91): The linear benzyl group cleaves to form the Tropylium ion (

).

Absence of m/z 162: There is no methyl group on the benzylic carbon to lose; thus, the M–15

peak is negligible or absent.

McLafferty Rearrangement (m/z 92): Common in mono-alkyl benzenes, leading to toluene

radical cation.

Performance Verdict: The shift of the base peak from m/z 91 (Alternative) to m/z 105 (Target) is

the definitive "Go/No-Go" signal for identification.

Scenario B: Ionization Method (EI vs. ESI)
Electron Ionization (EI): "Hard" ionization (70 eV).[3]

Pros: Generates the rich fragmentation described above. Essential for library matching

(NIST/Wiley).

Cons: Molecular ion (m/z 177) is often weak due to rapid fragmentation.
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Electrospray Ionization (ESI): "Soft" ionization.[3]

Pros: Dominant protonated molecular ion [M+H]⁺ at m/z 178. Excellent for sensitivity.

Cons: Little to no in-source fragmentation. Requires MS/MS (CID) to replicate the

structural data found in EI.

Detailed Fragmentation Pathways (Mechanism)
The following diagram illustrates the causal pathways leading to the primary ions observed in

the mass spectrum of N-(1-Phenylethyl)propanamide.

Molecular Ion [M]+.
m/z 177

Base Peak: α-Phenylethyl Cation
[Ph-CH(CH3)]+

m/z 105

Inductive Cleavage (C-N bond)

Diagnostic Ion: [M-15]+
[Ph-CH-NH-CO-Et]+

m/z 162

α-Cleavage (Loss of Methyl)

Acylium Ion
[CH3CH2CO]+

m/z 57

α-Cleavage (Carbonyl)

Amine Radical Cation
[Ph-CH(Me)-NH]•+

m/z 120

Loss of Propionyl (57)

Neutral Propionamide Radical
•NH-CO-Et

Methyl Radical
•CH3

Click to download full resolution via product page

Figure 1: Mechanistic fragmentation tree for N-(1-Phenylethyl)propanamide under 70 eV

Electron Ionization.

Experimental Protocol: Standardized Identification
To replicate these results and validate the compound's identity, follow this self-validating

protocol.

Method A: GC-MS (Structural Validation)
Sample Prep: Dissolve 1 mg of sample in 1 mL Methanol or Ethyl Acetate.
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Inlet: Splitless mode, 250°C.

Column: Rxi-5Sil MS (or equivalent 5% phenyl polysilphenylene-siloxane), 30m x 0.25mm.

Oven Program: 60°C (1 min) → 20°C/min → 300°C (3 min).

MS Source: EI mode, 70 eV, Source Temp 230°C.

Validation Criteria:

Retention time must match standard.

Base peak must be m/z 105.

Ratio of m/z 162 to 177 must be > 1:10.

Method B: LC-MS/MS (High Sensitivity Quantitation)
Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

Ionization: ESI Positive Mode.

Precursor Scan: Select m/z 178.1 ([M+H]⁺).

Product Ion Scan (CID): Apply collision energy (CE) of 15-25 eV.

Validation Criteria:

Observation of daughter ion m/z 105.1.

Observation of daughter ion m/z 122.1 (Loss of propene/ketene rearrangement).

Data Summary: Peak Assignment Table

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14163904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z (Mass-to-
Charge)

Relative
Intensity
(Approx)

Ion
Composition

Fragment
Structure

Diagnostic
Value

177 5 - 15% Molecular Ion Confirms MW

162 10 - 20%
Ph-CH=NH-CO-

Et

High

(Distinguishes

from linear

isomers)

120 20 - 30% Ph-CH(Me)-NH•
Medium (Loss of

Propionyl)

105 100% (Base) Ph-CH(CH₃)⁺

Critical

(Fingerprint of 1-

phenylethyl

group)

77 40 - 50% Phenyl cation
General aromatic

indicator

57 60 - 70% CH₃CH₂CO⁺
Confirms

Propionyl group
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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